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Compound of Interest

Compound Name: N-ethyl-2-iodoacetamide
CAS No.: 152074-08-3
Cat. No.: B6282679
Get Quote
. J

Executive Summary: Operational Safety & Logistics

N-ethyl-2-iodoacetamide is a potent alkylating agent and cysteine peptidase inhibitor.[1] Its
utility in proteomics and peptide mapping derives from its ability to covalently modify sulfhydryl
groups.[2] This same mechanism renders it biologically hazardous, capable of causing severe
skin burns, respiratory sensitization, and permanent eye damage.[1]

This guide provides a self-validating protocol for the safe disposal and chemical deactivation of
N-ethyl-2-iodoacetamide, designed for researchers requiring strict adherence to
Environmental Health & Safety (EHS) and RCRA standards.[1]

Hazard Identification & Regulatory Classification

Before initiating any disposal workflow, the material must be correctly classified to ensure
compliance with transport and treatment regulations.
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Parameter

Classification / Value

Operational Implication

GHS Classification

Acute Toxicity (Oral) Cat 3;
Skin Corr.[1][3] 1B; Resp.
Sens. 1

High Hazard: Handle only in a
fume hood.[1] Double-gloving

(Nitrile) is mandatory.

Chemical Mechanism

Irreversible Alkylating Agent

Reacts rapidly with thiols
(cysteine) and amines;
potential DNA modifier.[1]

DOT Shipping Name

UN2923, Corrosive solid, toxic,
n.o.s.[1] (N-ethyl-2-

iodoacetamide)

Required for waste manifest
description.[1][4]

Hazard Class

Class 8 (Corrosive), Sub-risk
6.1 (Toxic)

Packing Group II.[1] Requires
specific "Corrosive" and "Toxic"

labeling.

RCRA Status

Characteristic Waste (D002,
D003 potential)

Not explicitly P- or U-listed, but
managed as Hazardous

Chemical Waste.

Chemical Deactivation (Quenching) Protocol

Expert Insight: While bulk waste should generally be collected for off-site incineration, in-situ

deactivation is critical for cleaning glassware, neutralizing spills, and treating small residual

volumes to prevent downstream exposure to custodial staff.[1]

The Chemistry of Deactivation: Simple hydrolysis is often too slow. The most effective method

utilizes a nucleophile to scavenge the alkylating agent. Sodium Thiosulfate is the gold standard

here; it reacts with the iodoacetamide moiety to form a water-soluble, non-toxic thiosulfate

ester, while also reducing any liberated iodine.

Decontamination Solution Preparation

e Solution A: 10% Sodium Hypochlorite (Bleach) — Oxidizes the carbon backbone.

e Solution B: 5% Sodium Thiosulfate (

) — Scavenges alkylating groups and neutralizes iodine.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.fishersci.com/store/msds?partNumber=AC122270050&productDescription=IODOACETAMIDE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6282679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Critical Note: Do not mix Solution A and B in bulk prior to application, as they can react

exothermically. Apply sequentially as described below.

Protocol: Surface & Glassware Decontamination

o Application: Apply Solution B (Thiosulfate) first to the contaminated surface or glassware.
Allow 15 minutes of contact time. This neutralizes the alkylating potential.

o Oxidation: Follow with Solution A (Bleach) to ensure complete degradation of the organic

framework.

e Rinse: Wash with copious amounts of water and detergent.[5]

Waste Segregation & Packaging Workflows

Improper segregation is the leading cause of waste rejection by EHS facilities. Use the
following logic to determine the correct waste stream.

A. Solid Waste (Dry)

» Items: Contaminated gloves, paper towels, weigh boats, solid reagent (expired/excess).[1]

» Packaging:

o

Place items in a clear, 6-mil polyethylene bag.

Double-bag to prevent breakthrough from sharp edges or residual dampness.

[¢]

[¢]

Attach a Hazardous Waste Tag.

Label Declaration: "Solid Debris Contaminated with N-ethyl-2-iodoacetamide (Toxic,

o

Corrosive)."[1]

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
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o Compatibility Check: Ensure the solvent base is compatible.
o Aqueous/Organic Mixtures: Collect in "Halogenated Solvent" carboys.
o Acidic Mixtures:Do NOT mix with strong oxidizers or cyanides.
o Packaging:
o Use a chemically resistant HDPE or glass container (amber preferred if light-sensitive).
o Leave 10% headspace for expansion.

o Label Declaration: "Waste N-ethyl-2-iodoacetamide in [Solvent Name]. pH: [Value]."

Visualized Workflows
Figure 1: Waste Segregation Decision Logic

This decision tree guides the researcher through the segregation process to ensure regulatory
compliance.
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Waste Generation:
N-ethyl-2-iodoacetamide

Physical State?

Solid Waste Liquid Waste
(Gloves, Powder, Debris) (Solutions, Reaction Mix)
Double Bag in

Solvent Type?

6-mil Polyethylene

Label: Toxic/Corrosive Solid Halogenated Solvent Stream Aqueous/Organic Stream
UN2923 (e.g., DCM, Chloroform) (e.g., Water, MeOH)

CRITICAL:
Do NOT mix with Strong Acids
(Risk of HI Gas)

Label: Toxic/Corrosive Liquid
List All Solvents
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Caption: Decision logic for segregating N-ethyl-2-iodoacetamide waste streams to prevent
incompatibility and ensure compliance.

Figure 2: Emergency Spill Response Protocol

A step-by-step workflow for managing accidental releases in the laboratory.
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1. Evacuate & Ventilate 2. Don PPE
EpilBEEEE 2 (If aerosolized) (Nitrile x2, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Operational workflow for neutralizing and cleaning N-ethyl-2-iodoacetamide spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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